Cas no 425702-18-7 (4,5-Difluoro-2-methoxybenzoic acid)

4,5-Difluoro-2-methoxybenzoic acid Properties

Names and Identifiers

• 4,5-Difluoro-2-methoxybenzoic acid
• 4,5-Difluoro-2-methoxy-benzoic acid
• JRD-1720
• MFCD06660196
• AS-19283
• Z1255424256
• CS-0138868
• EN300-1084745
• 4,5-DIFLUORO-2-METHOXYBENZOICACID
• 425702-18-7
• 4,5-DIFLUORO-2-METHOXYBENZOIC ACID
• GMFHKGUQWAQEIW-UHFFFAOYSA-N
• AKOS015956616
• SCHEMBL1931203
• AMY41476
• DTXSID90476376
• +Expand

• MDL： MFCD06660196
• InChIKey： GMFHKGUQWAQEIW-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6F2O3/c1-13-7-3-6(10)5(9)2-4(7)8(11)12/h2-3H,1H3,(H,11,12)
• SMILES： COC1=CC(=C(C=C1C(=O)O)F)F

Computed Properties

• Exact Mass: 188.02900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.02850037g/mol
• Heavy Atom Count: 13
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 1.67160
• PSA: 46.53000
• Boiling Point: 282.6±35.0 °C at 760 mmHg
• Melting Point: 107-110°C
• Flash Point: 124.7±25.9 °C
• Color/Form: No data available

4,5-Difluoro-2-methoxybenzoic acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

4,5-Difluoro-2-methoxybenzoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%